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Compound of Interest

Compound Name: 2-Methyl-2-(2-nitroethoxy)propane
CAS No.: 77791-00-5
Cat. No.: B1609933
Get Quote
. J

Executive Summary

2-Methyl-2-(2-nitroethoxy)propane is a functionalized ether combining a lipophilic tert-butyl
group with a polar 2-nitroethyl moiety. This structural duality dictates its solubility profile: it is
insoluble in water but exhibits high miscibility with a broad spectrum of organic solvents.[1]

In research and industrial applications, this compound serves as a specialized intermediate
and potential energetic plasticizer/stabilizer. Its solubility behavior is critical for extraction
protocols, recrystallization (of derivatives), and formulation in polymeric matrices.

Physicochemical Characterization

Understanding the physical constants is a prerequisite for predicting solubility behavior and
handling requirements.
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Property Value Condition/Note

CAS Number 77791-00-5 Unique Identifier

Molecular Formula

Molecular Weight 147.17 g/mol

Physical State Liquid At Standard Ambient Temp &
Pressure (SATP)

Density 1.00 g/cm3 At 20°C [1]

Boiling Point 30-35°C At 1 hPa (High Vacuum) [1]

Flash Point 75 °C Closed Cup [1]

Water Solubility Insoluble At 20°C [1]

Technical Insight: The boiling point of 30—-35°C at 1 hPa implies a projected atmospheric boiling

point significantly higher (approx. 180—200°C), consistent with the presence of the polar nitro

group which increases intermolecular forces relative to non-nitro ethers.

Solubility Profile in Organic Solvents

The solubility of 2-Methyl-2-(2-nitroethoxy)propane is governed by the "Like Dissolves Like"
principle, modified by the competing effects of the bulky tert-butyl group (hydrophobic) and the

nitro group (polar/dipolar).

Solvent Compatibility Table

Data derived from functional group analysis and standard isolation protocols for nitro-ethers.
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Solvent Class

Specific Solvent

Solubility Status

Mechanistic
Rationale

Chlorinated

Dichloromethane
(DCM), Chloroform

Highly Soluble

Strong dipole-dipole
interactions between
the solvent and the
nitro group; primary
choice for extraction.

Ethers

Diethyl Ether, THF,
MTBE

Highly Soluble

Chemical similarity
(ether backbone)

ensures miscibility;
useful for synthesis

workup.

Ketones

Acetone, MEK

Highly Soluble

The carbonyl dipole
interacts favorably
with the nitro group's

dipole.

Alcohols

Methanol, Ethanol

Soluble

Soluble due to
polarity, though less
lipophilic than ethers.
Useful for
recrystallization of

solid derivatives.

Esters

Ethyl Acetate

Highly Soluble

Moderate polarity
matches the solute;
excellent for
chromatographic

purification.

Alkanes

Hexane, Heptane

Moderate/Variable

The lipophilic tert-butyl
group aids solubility,
but the polar nitro
group may cause
phase separation at
low temperatures or

high concentrations.
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The hydrophobic tert-
butyl group overrides

Aqueous Water Insoluble the polarity of the nitro
group, preventing
hydration.

Thermodynamic Solubility Modeling (Hansen
Parameters)

For formulation scientists, the solubility behavior can be predicted using Hansen Solubility
Parameters (HSP). The molecule has three interaction components:

 (Dispersion): High contribution from the tert-butyl skeleton.
» (Polarity): Significant contribution from the
and ether linkage.

e (Hydrogen Bonding): Low contribution (Acceptor only, no donor protons).

Implication: Solvents with moderate polarity and low H-bond donating potential (e.g., DCM,
Acetone) are thermodynamically favored over highly H-bonded solvents (Water) or purely non-
polar fluids (Pentane).

Experimental Protocols
Protocol A: Gravimetric Solubility Determination

Use this protocol to determine precise solubility limits for formulation development.
Materials:
o Analytical Balance (

0.1 mg)

 Scintillation Vials (20 mL)

e Syringe Filters (0.45 um PTFE)
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e Thermostatic Shaker

Workflow:

Preparation: Add excess 2-Methyl-2-(2-nitroethoxy)propane (liquid) to 5.0 mL of the target
solvent in a vial. The mixture should be biphasic or saturated.

Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours to ensure
thermodynamic equilibrium.

Sampling: Stop agitation and allow phases to separate (if liquid-liquid) or solids to settle.

Filtration: Withdraw the supernatant using a syringe and filter through a 0.45 um PTFE filter
into a pre-weighed vial.

Evaporation: Evaporate the solvent under a gentle nitrogen stream or reduced pressure.

Quantification: Weigh the residue.

Protocol B: Purification via Liquid-Liquid Extraction

Since the compound is water-insoluble but soluble in organic solvents, this is the standard

purification method.

Dilution: Dilute the crude reaction mixture with Water (5x volume). The organic product will
separate as an oil.

Extraction: Extract the aqueous layer with Dichloromethane (DCM) or Diethyl Ether (3x).
Washing: Wash the combined organic phases with:
o Brine (Sat. NaCl) to remove residual water.

Drying: Dry over anhydrous Magnesium Sulfate (

).

Concentration: Filter and concentrate under reduced pressure (Rotary Evaporator). Note:
Ensure bath temperature < 40°C to prevent thermal degradation.
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Visualization: Solubility & Extraction Logic
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Caption: Logical flow of solvent selection based on the competing lipophilic (tert-butyl) and

polar (nitro) moieties of the solute.

Safety & Handling

dryness.
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Peroxide Warning: As an ether, this compound may form explosive peroxides upon
prolonged exposure to air. Test with starch-iodide paper before distillation.

Energetic Potential: The nitro group adds energy to the molecule. While not a primary

explosive, it should be treated as an energetic material. Avoid overheating or distilling to

Storage: Store under an inert atmosphere (Nitrogen/Argon) in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. guidechem.com [guidechem.com]

o To cite this document: BenchChem. [Solubility Data & Physicochemical Profile: 2-Methyl-2-
(2-nitroethoxy)propane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609933/docs#solubility-data-physicochemical-
profile-2-methyl-2-2-nitroethoxy-propane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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